Cas no 955236-11-0 (3-(5-oxo-1-phenylpyrrolidin-3-yl)methyl-1-3-(trifluoromethyl)phenylurea)

• Product name: 3-(5-oxo-1-phenylpyrrolidin-3-yl)methyl-1-3-(trifluoromethyl)phenylurea
• CAS No: 955236-11-0
• MF: C₁₉H₁₈F₃N₃O₂
• MW: 377.360334873199
• CID: 5840228
• PubChem ID: 16919949

3-(5-oxo-1-phenylpyrrolidin-3-yl)methyl-1-3-(trifluoromethyl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 1-[(5-oxo-1-phenylpyrrolidin-3-yl)methyl]-3-[3-(trifluoromethyl)phenyl]urea
• 1-((5-oxo-1-phenylpyrrolidin-3-yl)methyl)-3-(3-(trifluoromethyl)phenyl)urea
• 955236-11-0
• AKOS024643946
• 3-[(5-oxo-1-phenylpyrrolidin-3-yl)methyl]-1-[3-(trifluoromethyl)phenyl]urea
• F2372-0040
• 3-(5-oxo-1-phenylpyrrolidin-3-yl)methyl-1-3-(trifluoromethyl)phenylurea

• Inchi： 1S/C19H18F3N3O2/c20-19(21,22)14-5-4-6-15(10-14)24-18(27)23-11-13-9-17(26)25(12-13)16-7-2-1-3-8-16/h1-8,10,13H,9,11-12H2,(H2,23,24,27)
• InChI Key： TYEIBUDKLSMVQM-UHFFFAOYSA-N
• SMILES： N(CC1CC(=O)N(C2=CC=CC=C2)C1)C(NC1=CC=CC(C(F)(F)F)=C1)=O

Computed Properties

• Exact Mass: 377.13511131g/mol
• Monoisotopic Mass: 377.13511131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4Ų
• XLogP3: 2.8

Additional information on 3-(5-oxo-1-phenylpyrrolidin-3-yl)methyl-1-3-(trifluoromethyl)phenylurea

Comprehensive Overview of 3-(5-oxo-1-phenylpyrrolidin-3-yl)methyl-1-3-(trifluoromethyl)phenylurea (CAS No. 955236-11-0)

The compound 3-(5-oxo-1-phenylpyrrolidin-3-yl)methyl-1-3-(trifluoromethyl)phenylurea (CAS No. 955236-11-0) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a pyrrolidinone core, a phenylurea moiety, and a trifluoromethyl substituent. These features contribute to its potential applications in pharmaceutical research and material science. The presence of the trifluoromethyl group is particularly noteworthy, as it often enhances metabolic stability and bioavailability in drug candidates.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their relevance in drug discovery and agrochemical development. Researchers frequently search for "CAS No. 955236-11-0" or "3-(5-oxo-1-phenylpyrrolidin-3-yl)methyl-1-3-(trifluoromethyl)phenylurea synthesis" to explore its synthetic pathways and derivatives. This compound's structural complexity makes it a subject of interest for studies on heterocyclic chemistry and urea-based inhibitors, aligning with trends in targeted therapy and precision medicine.

The pyrrolidinone scaffold in this molecule is a common motif in bioactive compounds, often associated with anti-inflammatory and neuroprotective properties. Coupled with the phenylurea group, which is prevalent in kinase inhibitors, this compound may hold promise for modulating protein-protein interactions. Searches like "pyrrolidinone derivatives in drug design" or "phenylurea applications in medicinal chemistry" reflect growing academic and industrial curiosity about its potential.

From a synthetic chemistry perspective, the introduction of the trifluoromethyl group poses challenges that attract researchers investigating "fluorination techniques" or "CF3 incorporation methods." The compound's CAS No. 955236-11-0 serves as a critical identifier in patent literature and chemical databases, underscoring its proprietary significance. Analytical techniques such as NMR spectroscopy and HPLC purification are essential for characterizing this molecule, topics frequently searched by laboratory professionals.

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In summary, 3-(5-oxo-1-phenylpyrrolidin-3-yl)methyl-1-3-(trifluoromethyl)phenylurea (CAS No. 955236-11-0) exemplifies the convergence of structural ingenuity and applied research. Its multifaceted chemistry addresses contemporary needs in drug development, material engineering, and sustainable synthesis, making it a compelling subject for interdisciplinary exploration.